Cas no 187401-39-4 (5,8-dimethylquinoline-2-carbaldehyde)

• Product Name: 5,8-dimethylquinoline-2-carbaldehyde
• CAS No: 187401-39-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6594660
• PubChem ID: 22493537
• Update Time: 2026-03-11

5,8-dimethylquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethylquinoline-2-carbaldehyde
• 2-Quinolinecarboxaldehyde, 5,8-dimethyl-
• CS-0449016
• SCHEMBL6176944
• SB68224
• 187401-39-4

• Inchi： 1S/C12H11NO/c1-8-3-4-9(2)12-11(8)6-5-10(7-14)13-12/h3-7H,1-2H3
• InChI Key： PAQRALDFZMAGMK-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CC=2C)C=CC=1C=O

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Additional information on 5,8-dimethylquinoline-2-carbaldehyde

Recent Advances in the Study of 5,8-Dimethylquinoline-2-carbaldehyde (CAS: 187401-39-4)

5,8-Dimethylquinoline-2-carbaldehyde (CAS: 187401-39-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly its role as a key intermediate or pharmacophore in the design of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological relevance.

One of the most notable advancements in the study of 5,8-dimethylquinoline-2-carbaldehyde is its application in the synthesis of bioactive molecules. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the development of antimalarial agents. Researchers successfully modified the aldehyde functional group to introduce various substituents, leading to compounds with potent activity against Plasmodium falciparum. The study also revealed that the dimethyl substitution at the 5 and 8 positions of the quinoline ring enhances the compound's stability and bioavailability, making it a promising scaffold for further optimization.

In addition to its antimalarial potential, 5,8-dimethylquinoline-2-carbaldehyde has been investigated for its anticancer properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. The mechanism of action was linked to the inhibition of key enzymes involved in cell proliferation, such as topoisomerase II. These findings suggest that 5,8-dimethylquinoline-2-carbaldehyde could serve as a valuable starting point for the design of targeted cancer therapies.

Another area of interest is the compound's role in neurodegenerative disease research. A team of researchers from the University of Cambridge recently explored its potential as a modulator of amyloid-beta aggregation, a hallmark of Alzheimer's disease. Their findings, published in ACS Chemical Neuroscience, indicated that 5,8-dimethylquinoline-2-carbaldehyde derivatives could disrupt the formation of toxic amyloid plaques, offering a new avenue for therapeutic intervention. The study also highlighted the importance of the aldehyde group in mediating these effects, providing insights into structure-activity relationships.

From a synthetic chemistry perspective, recent efforts have focused on improving the efficiency and scalability of 5,8-dimethylquinoline-2-carbaldehyde production. A 2022 paper in Organic Process Research & Development described a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This approach not only reduced the number of steps required but also improved the overall yield, making the compound more accessible for large-scale applications. Such advancements are critical for facilitating further research and development in this area.

In conclusion, 5,8-dimethylquinoline-2-carbaldehyde (CAS: 187401-39-4) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatile applications in antimalarial, anticancer, and neurodegenerative disease research, coupled with advancements in synthetic methodologies, underscore its potential as a key player in drug discovery. Future studies are expected to explore additional modifications and applications, further expanding its therapeutic utility.